Cas no 158581-07-8 (Methyl 4-Methanesulfonyl-2-nitrobenzoate)

• Product Name: Methyl 4-Methanesulfonyl-2-nitrobenzoate
• CAS No: 158581-07-8
• MF: C₉H₉NO₆S
• MW: 259.235861539841
• MDL: MFCD06204239
• CID: 1336782
• PubChem ID: 22621045
• Update Time: 2025-10-05

Methyl 4-Methanesulfonyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(methylsulfonyl)-2-nitro-, methyl ester
• EN300-213029
• 158581-07-8
• methyl 2-nitro-4-methylsulphonylbenzoate
• methyl 4-methanesulfonyl-2-nitrobenzoate
• methyl4-methanesulfonyl-2-nitrobenzoate
• MMFJCNKKCLVQPG-UHFFFAOYSA-N
• SCHEMBL1017843
• Methyl 4-methylsulfonyl-2-nitrobenzoate
• Methyl 4-Methanesulfonyl-2-nitrobenzoate

• MDL： MFCD06204239
• Inchi： 1S/C9H9NO6S/c1-16-9(11)7-4-3-6(17(2,14)15)5-8(7)10(12)13/h3-5H,1-2H3
• InChI Key： MMFJCNKKCLVQPG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)OC)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 259.01507
• Monoisotopic Mass: 259.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 103.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 4-Methanesulfonyl-2-nitrobenzoate

Methyl 4-Methanesulfonyl-2-nitrobenzoate (CAS No. 158581-07-8): An Overview

Methyl 4-Methanesulfonyl-2-nitrobenzoate (CAS No. 158581-07-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of Methyl 4-Methanesulfonyl-2-nitrobenzoate, including its chemical properties, synthesis methods, and potential biological activities.

Chemical Structure and Properties

Methyl 4-Methanesulfonyl-2-nitrobenzoate is a derivative of benzoic acid with a methanesulfonyl group and a nitro group substituting at the 4- and 2-positions, respectively. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound is typically a white crystalline solid with a molecular weight of 263.30 g/mol. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water.

The stability of Methyl 4-Methanesulfonyl-2-nitrobenzoate is influenced by its functional groups. The nitro group can undergo reduction to form amino derivatives, while the methanesulfonyl group can be hydrolyzed to form the corresponding sulfonic acid. These transformations are important for understanding the compound's behavior in different chemical environments and its potential for further derivatization.

Synthesis Methods

The synthesis of Methyl 4-Methanesulfonyl-2-nitrobenzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methanesulfonyl-2-nitrobenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an acyl chloride intermediate, which then reacts with methanol to form the desired ester.

Another approach involves the direct methylation of 4-methanesulfonyl-2-nitrobenzoic acid using methyl iodide and a base such as potassium carbonate or sodium hydride. This method is often preferred for its simplicity and high yield. However, it requires careful control of reaction conditions to avoid side reactions and ensure product purity.

Biological Activities and Applications

Methyl 4-Methanesulfonyl-2-nitrobenzoate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Methyl 4-Methanesulfonyl-2-nitrobenzoate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Methyl 4-Methanesulfonyl-2-nitrobenzoate has shown promise as an antiproliferative agent against various cancer cell lines. Research has demonstrated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings open up new avenues for exploring the compound's potential in cancer therapy.

Current Research Trends

The ongoing research on Methyl 4-Methanesulfonyl-2-nitrobenzoate reflects its growing importance in medicinal chemistry. Recent studies have focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. For instance, researchers have explored the effects of substituting different functional groups at various positions on the benzoic acid scaffold to enhance its potency and selectivity.

In parallel, efforts are being made to develop more efficient synthetic routes for large-scale production of Methyl 4-Methanesulfonyl-2-nitrobenzoate. Green chemistry principles are being applied to minimize environmental impact and improve sustainability. These advancements are crucial for translating laboratory findings into practical applications in healthcare.

Conclusion

Methyl 4-Methanesulfonyl-2-nitrobenzoate (CAS No. 158581-07-8) is a promising organic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential uses, positioning it as a key player in the quest for innovative treatments for inflammatory diseases and cancer.